Cas no 5435-48-3 (Octanoic acid,2-[(phenylmethoxy)imino]-)

Octanoic acid,2-[(phenylmethoxy)imino]- structure
5435-48-3 structure
Product Name:Octanoic acid,2-[(phenylmethoxy)imino]-
CAS No:5435-48-3
MF:C15H21NO3
MW:263.332144498825
CID:384610
PubChem ID:9561126
Update Time:2025-04-19

Octanoic acid,2-[(phenylmethoxy)imino]- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,2-[(phenylmethoxy)imino]-
    • (2E)-2-phenylmethoxyiminooctanoic acid
    • 2-phenylmethoxyiminooctanoic acid
    • 2-[(benzyloxy)imino]octanoic acid
    • AC1L5G9K
    • AG-F-88310
    • AG-J-66308
    • CTK5A0610
    • CTK6D7305
    • NSC 21443
    • NSC-21443
    • 5435-48-3
    • NSC21443
    • Inchi: 1S/C15H21NO3/c1-2-3-4-8-11-14(15(17)18)16-19-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,17,18)/b16-14+
    • InChI Key: TVRKKLMIINVXNE-JQIJEIRASA-N
    • SMILES: O(CC1C=CC=CC=1)/N=C(/C(=O)O)\CCCCCC

Computed Properties

  • Exact Mass: 263.15223
  • Monoisotopic Mass: 263.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 400°Cat760mmHg
  • Flash Point: 195.7°C
  • Refractive Index: 1.511
  • PSA: 58.89
  • LogP: 3.61420
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